Aceco
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Overview
Description
Aceco, also known as acetyl coenzyme A, is a molecule that plays a crucial role in various biochemical processes in the body. It is an essential molecule for the metabolism of carbohydrates, fats, and proteins. This compound is synthesized in the mitochondria of cells and is involved in the production of energy in the form of ATP. This compound is also involved in the synthesis of various important molecules in the body, such as fatty acids, cholesterol, and neurotransmitters.
Mechanism of Action
Aceco acts as a coenzyme in various biochemical reactions in the body. It is involved in the transfer of this compound groups to various molecules, which is essential for the synthesis of important molecules such as fatty acids, cholesterol, and neurotransmitters.
Biochemical and Physiological Effects
This compound plays a crucial role in the metabolism of carbohydrates, fats, and proteins. Its dysfunction has been implicated in various metabolic diseases such as diabetes, obesity, and metabolic syndrome. This compound is also involved in the synthesis of various important molecules in the body, such as fatty acids, cholesterol, and neurotransmitters.
Advantages and Limitations for Lab Experiments
Aceco is a crucial molecule for various biochemical processes in the body, and its dysfunction has been implicated in various metabolic diseases. Therefore, it is an important molecule for scientific research. However, the study of this compound in the laboratory can be challenging due to its complex biochemical pathway and the involvement of various enzymes and coenzymes.
Future Directions
There are several future directions for research on Aceco. One area of research is the study of this compound in the context of metabolic diseases such as diabetes, obesity, and metabolic syndrome. Another area of research is the study of this compound in the context of neurological diseases such as Alzheimer's disease and Parkinson's disease, as this compound is involved in the synthesis of neurotransmitters. Additionally, the development of new drugs that target this compound could be a promising area of research for the treatment of metabolic and neurological diseases.
Synthesis Methods
Aceco is synthesized in the mitochondria of cells through a complex biochemical pathway. The synthesis of this compound involves the conversion of pyruvate, a molecule produced during the breakdown of glucose, into this compound coenzyme A. This process is catalyzed by the enzyme pyruvate dehydrogenase complex, which is located in the mitochondria.
Scientific Research Applications
Aceco has been extensively studied in scientific research due to its important role in various biochemical processes in the body. This compound is involved in the metabolism of carbohydrates, fats, and proteins, and its dysfunction has been implicated in various metabolic diseases such as diabetes, obesity, and metabolic syndrome.
properties
CAS RN |
115473-37-5 |
---|---|
Molecular Formula |
C8H13NO6S |
Molecular Weight |
251.26 g/mol |
IUPAC Name |
(2R)-2-acetamido-3-(2-carboxyethylsulfinyl)propanoic acid |
InChI |
InChI=1S/C8H13NO6S/c1-5(10)9-6(8(13)14)4-16(15)3-2-7(11)12/h6H,2-4H2,1H3,(H,9,10)(H,11,12)(H,13,14)/t6-,16?/m0/s1 |
InChI Key |
MIANMZBSGSPFQC-AIUXZDRISA-N |
Isomeric SMILES |
CC(=O)N[C@@H](CS(=O)CCC(=O)O)C(=O)O |
SMILES |
CC(=O)NC(CS(=O)CCC(=O)O)C(=O)O |
Canonical SMILES |
CC(=O)NC(CS(=O)CCC(=O)O)C(=O)O |
synonyms |
ACECO N-acetyl-S-(2-carboxyethyl)cysteine sulfoxide N-acetyl-S-(2-carboxyethyl)cysteine sulfoxide, (R)-isomer N-acetyl-S-(2-carboxyethyl)cysteine sulfoxide, (S)-isome |
Origin of Product |
United States |
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